Cas no 926226-11-1 (1-(2-methylpropyl)piperidine-3-carboxylic acid)

• Product Name: 1-(2-methylpropyl)piperidine-3-carboxylic acid
• CAS No: 926226-11-1
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 4665460
• PubChem ID: 16769591
• Update Time: 2025-10-31

1-(2-methylpropyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 1-(2-methylpropyl)-
• 1-(2-Methylpropyl)piperidine-3-carboxylic acid
• 1-(2-methylpropyl)piperidine-3-carboxylic acid

• Inchi： 1S/C10H19NO2/c1-8(2)6-11-5-3-4-9(7-11)10(12)13/h8-9H,3-7H2,1-2H3,(H,12,13)
• InChI Key： QVHGGOLWYJQQLF-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)CCCC(C(O)=O)C1

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-(2-methylpropyl)piperidine-3-carboxylic acid

Introduction to 1-(2-methylpropyl)piperidine-3-carboxylic acid (CAS No. 926226-11-1)

1-(2-methylpropyl)piperidine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 926226-11-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperidine derivative has garnered attention due to its structural versatility and potential applications in drug development. The compound features a piperidine core substituted with a 2-methylpropyl group at the 1-position and a carboxylic acid functional group at the 3-position, which together contribute to its unique chemical properties and reactivity.

The 1-(2-methylpropyl)piperidine-3-carboxylic acid moiety is particularly interesting because it combines the lipophilic nature of the isobutyl group with the basicity of the piperidine ring. This combination makes it a valuable scaffold for designing molecules that can interact with biological targets in specific ways. In recent years, there has been growing interest in piperidine derivatives as pharmacophores due to their ability to modulate enzyme activity and receptor binding. The presence of the carboxylic acid group further enhances its utility, as it can participate in hydrogen bonding interactions, improving binding affinity and selectivity.

One of the most compelling aspects of 1-(2-methylpropyl)piperidine-3-carboxylic acid is its potential role in the development of novel therapeutic agents. The compound's structure allows for modifications at multiple positions, enabling medicinal chemists to fine-tune its properties for specific biological activities. For instance, the carboxylic acid group can be esterified or amidated to enhance solubility or metabolic stability, while the piperidine ring can be further functionalized to target particular enzymes or receptors.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery. A notable example is their application in the development of kinase inhibitors, where the basicity of the piperidine ring helps stabilize interactions with acidic residues in the active site of kinases. Additionally, modifications to the piperidine core have been shown to improve pharmacokinetic profiles, such as oral bioavailability and half-life. The 1-(2-methylpropyl)piperidine-3-carboxylic acid structure exemplifies this trend, offering a promising platform for further exploration.

The synthesis of 1-(2-methylpropyl)piperidine-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, reductive amination, and carboxylation techniques. Advanced catalytic methods, such as transition metal-catalyzed cross-coupling reactions, have also been employed to streamline the synthesis process. The availability of efficient synthetic protocols makes 1-(2-methylpropyl)piperidine-3-carboxylic acid a practical choice for both academic research and industrial applications.

In terms of biological activity, preliminary studies suggest that 1-(2-methylpropyl)piperidine-3-carboxylic acid may exhibit properties relevant to central nervous system (CNS) disorders, pain management, and anti-inflammatory therapies. The interaction between the isobutyl group and biological targets remains an area of active investigation, with potential implications for developing treatments for neurological conditions. Furthermore, its structural similarity to known bioactive compounds suggests that it may serve as a lead compound for further derivatization and optimization.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds like piperidines in drug development. The versatility of 1-(2-methylpropyl)piperidine-3-carboxylic acid as a building block allows for the creation of diverse molecular architectures with tailored biological activities. Researchers are exploring its potential in various therapeutic areas, including oncology, neurology, and immunology. The compound's ability to undergo further chemical modifications makes it a valuable asset in medicinal chemistry libraries.

From a regulatory perspective, 1-(2-methylpropyl)piperidine-3-carboxylic acid (CAS No. 926226-11-1) is subject to standard guidelines for chemical substances used in pharmaceutical research. Compliance with safety protocols ensures that researchers can conduct experiments without compromising health or environmental standards. The compound's stability under various conditions also makes it suitable for long-term storage and transportation, facilitating its use in both laboratory and industrial settings.

The future prospects for 1-(2-methylpropyl)piperidine-3-carboxylic acid are promising, given its structural features and potential applications. Continued research into its biological activity will likely uncover new therapeutic opportunities, while advances in synthetic chemistry may improve its accessibility for drug development programs. Collaborative efforts between academia and industry will be crucial in translating this compound's potential into tangible benefits for patients worldwide.